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Abstract
Meconin, identified by CAS number 569-31-3, is a phthalideisoquinoline alkaloid naturally

occurring in opium poppy (Papaver somniferum) and is also a primary metabolite of the

antitussive drug noscapine. While extensively utilized as a reliable biomarker for illicit opiate

consumption, particularly in neonatal drug testing, its intrinsic pharmacological properties

remain largely unexplored. This technical guide provides a comprehensive overview of the

current scientific knowledge on meconin, focusing on its chemical properties, synthesis,

analytical methodologies for its detection, and the limited available information regarding its

biological activities. This document aims to serve as a foundational resource for researchers

and professionals in drug development interested in the further investigation of meconin and

its potential therapeutic applications.

Introduction
Meconin, also known as 6,7-dimethoxyphthalide or opianyl, is a lactone of meconinic acid.[1]

It is structurally related to other opium alkaloids and is a key metabolite of noscapine, a non-

narcotic cough suppressant that has also been investigated for its anticancer properties.[2][3]

[4] The primary application of meconin in the scientific and clinical fields to date has been as a

forensic marker to distinguish between the use of illicit heroin and pharmaceutical opioids.[5] Its

presence in biological samples, such as urine and meconium, is considered a strong indicator

of exposure to street heroin, which often contains noscapine as an impurity.[5] Despite its

prevalence in forensic toxicology, the independent pharmacological effects and mechanism of
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action of meconin are not well-documented in publicly available literature. This whitepaper

consolidates the existing technical data on meconin to facilitate future research into its

potential biological activities.

Chemical and Physical Properties
Meconin is a white, crystalline solid with a molecular formula of C₁₀H₁₀O₄ and a molecular

weight of 194.18 g/mol .[6][7] A summary of its key chemical and physical properties is

presented in Table 1.

Property Value Reference(s)

CAS Number 569-31-3 [6][7]

Molecular Formula C₁₀H₁₀O₄ [6][7]

Molecular Weight 194.18 g/mol [6][7]

IUPAC Name
6,7-dimethoxy-1(3H)-

isobenzofuranone
[7]

Synonyms
6,7-Dimethoxyphthalide,

Opianyl, Meconic Lactone
[1][8]

Melting Point 101-102 °C
Not explicitly found in search

results

Solubility

Soluble in chloroform, ethanol,

and other organic solvents.

Limited solubility in water.

[6]

Appearance White crystalline solid [6]

Synthesis of Meconin
While meconin is a natural product and a metabolite, its chemical synthesis is crucial for

producing standards for analytical testing and for further pharmacological investigation. A

detailed, step-by-step experimental protocol for the synthesis of meconin is not readily

available in the reviewed literature. However, based on the synthesis of structurally similar

phthalides, a putative synthetic pathway can be proposed starting from opianic acid.
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Putative Synthesis of Meconin from Opianic Acid:

A potential synthesis route involves the reduction of opianic acid (2-formyl-3,4-

dimethoxybenzoic acid). This reduction could be achieved using a suitable reducing agent,

such as sodium borohydride (NaBH₄), to convert the aldehyde group to a hydroxyl group,

which would then spontaneously cyclize to form the lactone, meconin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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